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Cat. No.: B137683
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(hydroxymethyl)nonanamide, a member of the N-methylol amide class of compounds,
presents a unique combination of a long aliphatic chain and a reactive hydroxymethyl group.
This structure imparts amphiphilic properties and provides a site for further chemical
modification, making it a molecule of interest in various fields, including polymer chemistry,
drug delivery, and as a synthetic intermediate. The long nonanoyl chain suggests potential for
self-assembly and interaction with lipophilic systems, while the N-hydroxymethyl group can act
as a handle for crosslinking or conjugation. This guide provides a comprehensive overview of
the known and predicted physical and chemical properties of N-(hydroxymethyl)nonanamide,
along with protocols for its synthesis and characterization based on established chemical
principles and data from analogous compounds.

Molecular Structure and Identifiers
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N-(hydroxymethyl)nonanamide consists of a nine-carbon aliphatic amide chain (nonanamide)
with a hydroxymethyl group attached to the nitrogen atom.

Identifier Value Source
CAS Number 130535-83-0 [1][2]
Molecular Formula C10H21NO2 [1][2]
Molecular Weight 187.28 g/mol [1]
IUPAC Name N-(hydroxymethyl)nonanamide  [1]
Synonyms " [1]

hydroxymethylpelargonamide

Physical and Chemical Properties

Direct experimental data for N-(hydroxymethyl)nonanamide is limited. The following tables
summarize computed properties and experimental data for the parent amide, nonanamide, to
provide an informed estimation of its characteristics.

Table 1: Computed Physical and Chemical Properties of

N-(hydroxymethyl)nonanamide

Property Value Source
XLogP3-AA 2.5 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C);untg p 2 s
Rotatable Bond Count 8 [1]
Topological Polar Surface Area  49.3 A2 [1]
Exact Mass 187.157228913 Da [1]
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Table 2: Experimental Physical Properties of

Nonanamide (Parent Compound)

Property Value Source
Physical Description Solid [3]
Melting Point Not available

Boiling Point Not available

The introduction of the polar hydroxymethyl group is expected to increase the polarity and
hydrogen bonding capacity of N-(hydroxymethyl)nonanamide compared to nonanamide. This
would likely lead to a higher melting point and boiling point, and altered solubility
characteristics.

Solubility

The solubility of N-(hydroxymethyl)nonanamide has not been empirically determined.
However, based on its structure, it is expected to be soluble in a range of organic solvents. Its
amphiphilic nature, with a long hydrophobic tail and a polar headgroup, may also impart
surfactant-like properties. It is anticipated to have good solubility in polar organic solvents such
as alcohols, and moderate solubility in less polar solvents. Its solubility in water is expected to
be low.[4]

Synthesis of N-(hydroxymethyl)nonanamide

The synthesis of N-(hydroxymethyl)nonanamide can be achieved through the reaction of
nonanamide with formaldehyde. This is a general and well-established method for the
preparation of N-methylol amides.

Base catalyst
(e.g., K2CO3)
T Solvent (e.g., Water/Alcohol) >
_——v
Formaldehyde

N-(hydroxymethyl)nonanamide]
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Caption: Synthesis of N-(hydroxymethyl)nonanamide.

Experimental Protocol: Synthesis of N-
(hydroxymethyl)nonanamide

Materials:

» Nonanamide

o Formaldehyde (37% aqueous solution)
o Potassium carbonate (K2CO3)
e Ethanol

« Distilled water

» Diethyl ether

e Magnesium sulfate (MgSOa)

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
nonanamide (1 equivalent) in a minimal amount of ethanol.

e Add an aqueous solution of formaldehyde (1.1 equivalents) to the flask.

e Add a catalytic amount of potassium carbonate (e.g., 0.1 equivalents).
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» Heat the reaction mixture to reflux and stir for 4-6 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
» Transfer the mixture to a separatory funnel and add distilled water and diethyl ether.
o Separate the organic layer, and wash it sequentially with distilled water and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude product.

e The crude N-(hydroxymethyl)nonanamide can be purified by recrystallization or column
chromatography.

Chemical Reactivity and Stability

The chemical reactivity of N-(hydroxymethyl)nonanamide is primarily dictated by the N-
hydroxymethyl functional group.

Hydrolysis
Under acidic or basic conditions, N-(hydroxymethyl)nonanamide can undergo hydrolysis to
yield nonanamide and formaldehyde.[5][6] This reaction is typically accelerated by heat.[7][8]

\ H+ or OH-
(N-(hydroxymethyl)nonanamid Heat P(Nonanamide + Formaldehyde)

Y,

Click to download full resolution via product page

Caption: Hydrolysis of N-(hydroxymethyl)nonanamide.

Thermal Stability

N-methylol amides can exhibit limited thermal stability and may decompose upon heating to
release formaldehyde.[9][10][11] The decomposition temperature will depend on the specific
structure of the molecule and the conditions.[12][13][14]
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Reactions of the Hydroxymethyl Group

The hydroxyl group can undergo typical reactions of primary alcohols, such as esterification
and etherification, allowing for further functionalization of the molecule.

Spectroscopic Characterization

While no specific spectra for N-(hydroxymethyl)nonanamide are publicly available, the
expected spectral characteristics can be predicted based on its structure and data from the
parent compound, nonanamide.[3]

'H NMR Spectroscopy

The *H NMR spectrum of N-(hydroxymethyl)nonanamide is expected to show the following
key signals:

o Atriplet corresponding to the terminal methyl group of the nonanoyl chain (around 0.9 ppm).
e Abroad multiplet for the methylene groups of the alkyl chain (in the region of 1.2-1.6 ppm).
» Atriplet for the methylene group adjacent to the carbonyl group (around 2.2 ppm).

o Adoublet for the methylene group of the N-hydroxymethyl moiety (around 4.5-5.5 ppm),
which may show coupling to the amide proton.

o A broad singlet for the amide proton (NH), the chemical shift of which will be concentration
and solvent dependent.

e Abroad singlet for the hydroxyl proton (OH), which is also dependent on concentration and
solvent.

The presence of restricted rotation around the amide bond could lead to the observation of
distinct signals for the protons of the hydroxymethyl group.

3C NMR Spectroscopy

The 3C NMR spectrum is anticipated to display:

o A signal for the terminal methyl carbon (around 14 ppm).
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A series of signals for the methylene carbons of the alkyl chain (in the range of 22-35 ppm).

A signal for the methylene carbon adjacent to the carbonyl group (around 36 ppm).

A signal for the N-hydroxymethyl carbon (in the region of 60-70 ppm).

A signal for the carbonyl carbon (around 175 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of N-(hydroxymethyl)nonanamide should exhibit characteristic absorption
bands for the functional groups present:

e O-H stretch: A broad band in the region of 3300-3500 cm™1.

N-H stretch: A moderate band around 3300 cm™1.

C-H stretch (aliphatic): Strong bands in the 2850-2960 cm~1 region.

C=0 stretch (amide | band): A strong absorption around 1640 cm™1,

N-H bend (amide Il band): A moderate band around 1550 cm~1.

Mass Spectrometry

In a mass spectrum, the molecular ion peak [M]* would be expected at m/z = 187.
Fragmentation patterns would likely involve the loss of the hydroxymethyl group (-CH20H, 31
Da) and cleavage of the alkyl chain.

Safety and Handling

No specific safety data sheet (SDS) is available for N-(hydroxymethyl)nonanamide. However,
based on the general properties of amides and related compounds, it should be handled with
care in a well-ventilated laboratory, wearing appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. Some N-hydroxy amides have been shown to
have toxicity.[15] Avoid inhalation of dust or vapors and contact with skin and eyes.

Applications and Future Directions
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N-(hydroxymethyl)nonanamide holds potential in several areas of research and
development:

Polymer Science: It can be used as a monomer or a crosslinking agent in the synthesis of
functional polymers and hydrogels.

e Drug Delivery: Its amphiphilic nature could be exploited in the formulation of drug delivery
systems, such as micelles or nanoparticles, for the encapsulation of hydrophobic drugs.

o Surfactants and Emulsifiers: The combination of a long alkyl chain and a polar headgroup
suggests potential applications as a surfactant or emulsifying agent.

e Organic Synthesis: The reactive hydroxymethyl group makes it a useful intermediate for the
synthesis of more complex molecules.

Further research is needed to fully elucidate the experimental properties and potential
applications of this versatile molecule. The protocols and data presented in this guide provide a
solid foundation for researchers and scientists to begin their investigations into the properties
and utility of N-(hydroxymethyl)nonanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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